Cas no 2227845-48-7 ((2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol)

• Product Name: (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol
• CAS No: 2227845-48-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6324560
• PubChem ID: 165973320
• Update Time: 2025-08-04

(2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol
• EN300-1796239
• 2227845-48-7
• (2R)-4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butan-2-ol

• Inchi： 1S/C10H18N2O/c1-8(2)12-10(6-7-11-12)5-4-9(3)13/h6-9,13H,4-5H2,1-3H3/t9-/m1/s1
• InChI Key： LAGHLEUXEXDKGV-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol

Comprehensive Overview of (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol (CAS No. 2227845-48-7)

(2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol (CAS No. 2227845-48-7) is a chiral organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique pyrazole ring and butanol side chain, is a versatile intermediate in the synthesis of bioactive molecules. Its stereochemistry, particularly the (2R) configuration, plays a crucial role in its biological activity and interactions with enzymes or receptors.

The (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol structure features a propan-2-yl group attached to the pyrazole ring, which enhances its lipophilicity and potential for crossing biological membranes. Researchers are particularly interested in this compound due to its potential applications in drug discovery, especially in the development of anti-inflammatory and central nervous system (CNS) targeting agents. The CAS No. 2227845-48-7 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the most discussed topics in recent years is the role of chiral intermediates like (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol in the synthesis of enantiomerically pure drugs. The pharmaceutical industry is increasingly focusing on stereoselective synthesis to improve drug efficacy and reduce side effects. This compound, with its defined (2R) configuration, is a prime example of how chirality can influence pharmacological properties. Its pyrazole moiety is also a common scaffold in many FDA-approved drugs, making it a hotspot for research.

In addition to its pharmaceutical applications, (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol is studied for its potential use in agrochemicals and material science. The propan-2-yl group can be modified to alter the compound's physical and chemical properties, enabling its use in diverse fields. For instance, derivatives of this compound have shown promise as ligands in catalytic systems, which are critical for green chemistry initiatives.

The synthesis of (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol typically involves multi-step organic reactions, including cyclization and stereoselective reduction. Researchers often optimize these processes to achieve high yields and enantiomeric purity. The CAS No. 2227845-48-7 is a key identifier for this compound in chemical catalogs and research publications, ensuring accurate referencing in scientific literature.

From a market perspective, the demand for chiral building blocks like (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol is on the rise. Pharmaceutical companies are investing heavily in asymmetric synthesis technologies to meet regulatory requirements for enantiomerically pure drugs. This compound's versatility and potential for customization make it a valuable asset in drug development pipelines.

In conclusion, (2R)-4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-ol (CAS No. 2227845-48-7) is a compound of significant scientific and industrial interest. Its unique structure, combined with its applications in pharmaceuticals, agrochemicals, and material science, positions it as a key player in modern chemistry. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow.